2-(4-ethoxyphenyl)-4-(4-methylphenyl)-4H-chromene

• Molecular Formula: C24H22O2
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 2-(4-ethoxyphenyl)-4-(4-methylphenyl)-4H-chromene
• InChI: InChI=1S/C24H22O2/c1-3-25-20-14-12-19(13-15-20)24-16-22(18-10-8-17(2)9-11-18)21-6-4-5-7-23(21)26-24/h4-16,22H,3H2,1-2H3
• InChI Key: ZKNRAJXIZQVMSR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC(C3=CC=CC=C3O2)C4=CC=C(C=C4)C

Description

2-(4-Ethoxyphenyl)-4-(4-methylphenyl)-4H-chromene is an organic compound belonging to the class of chromenes. Chromenes are known for their diverse biological activities and are often used in medicinal chemistry for drug development. This compound features a chromene core substituted with ethoxy and methylphenyl groups, which may influence its chemical properties and biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-ethoxyphenyl)-4-(4-methylphenyl)-4H-chromene typically involves the cyclization of appropriate precursors under specific conditions. One common method is the reaction of 4-ethoxybenzaldehyde with 4-methylphenylacetylene in the presence of a base such as potassium carbonate. The reaction is usually carried out in a solvent like ethanol at elevated temperatures to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, industrial methods may incorporate advanced purification techniques such as recrystallization and chromatography to ensure the compound meets the required standards.

Chemical Reactions Analysis

Types of Reactions

2-(4-Ethoxyphenyl)-4-(4-methylphenyl)-4H-chromene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the chromene ring to dihydrochromene or other reduced forms.

Substitution: Electrophilic or nucleophilic substitution reactions can introduce new functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like halogens, alkylating agents, or nucleophiles can be employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce dihydrochromenes. Substitution reactions can introduce various functional groups, leading to a wide range of derivatives.

Scientific Research Applications

2-(4-Ethoxyphenyl)-4-(4-methylphenyl)-4H-chromene has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the development of more complex molecules.

Biology: The compound’s biological activities are studied for potential therapeutic applications, including anti-inflammatory and anticancer properties.

Medicine: Research into its pharmacological effects may lead to the development of new drugs.

Industry: The compound can be used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(4-ethoxyphenyl)-4-(4-methylphenyl)-4H-chromene involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammation or cancer progression, thereby exerting its therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-Methoxyphenyl)-4-(4-methylphenyl)-4H-chromene
• 2-(4-Ethoxyphenyl)-4-(4-chlorophenyl)-4H-chromene
• 2-(4-Ethoxyphenyl)-4-(4-fluorophenyl)-4H-chromene

Uniqueness

Compared to similar compounds, 2-(4-ethoxyphenyl)-4-(4-methylphenyl)-4H-chromene may exhibit unique properties due to the presence of the ethoxy and methylphenyl groups. These substituents can influence the compound’s chemical reactivity, biological activity, and overall stability, making it a valuable molecule for various applications.